![molecular formula C9H10FNO B1316174 6-Fluorochroman-4-amine CAS No. 238764-22-2](/img/structure/B1316174.png)
6-Fluorochroman-4-amine
Overview
Description
6-Fluorochroman-4-amine, also known as (4R)-6-fluoro-3,4-dihydro-2H-chromen-4-amine , is a chemical compound with the molecular weight of 167.18 . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular formula of this compound is C9H10FNO . It is a fusion of a benzene nucleus (ring A) with dihydropyran (ring B), which relates to chromane, chromene, chromone, and chromenone .Physical And Chemical Properties Analysis
This compound is a solid substance at room temperature . It has a molecular weight of 167.18 and a molecular formula of C9H10FNO .Scientific Research Applications
6-Fluorochroman-4-amine has been studied extensively in scientific research, primarily due to its potential therapeutic applications in the treatment of various neurological disorders. It has been investigated as a potential treatment for depression, anxiety, obsessive-compulsive disorder, and other psychiatric disorders. This compound has also been studied in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, this compound has been investigated for its potential use in the treatment of cancer, inflammation, and metabolic disorders.
Mechanism of Action
The mechanism of action of 6-Fluorochroman-4-amine is not yet fully understood. However, it has been hypothesized that this compound may act as a serotonin receptor agonist, monoamine oxidase inhibitor, and cytochrome P450 inhibitor. Additionally, this compound has been proposed to modulate the expression of certain genes involved in the regulation of inflammation, oxidative stress, and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively in animal models. In mice, this compound has been shown to reduce anxiety-like behaviors and improve cognitive performance. Additionally, this compound has been found to possess anti-inflammatory, anti-oxidative, and anti-apoptotic properties. In rats, this compound has been found to improve motor function and reduce inflammation.
Advantages and Limitations for Lab Experiments
6-Fluorochroman-4-amine has several advantages for laboratory experiments, including its ease of synthesis, high purity, and low cost. Additionally, this compound has been found to possess a wide range of biological activities, making it an attractive compound for research. However, this compound also has some limitations, such as its potential for toxicity and its lack of selectivity for certain receptor targets.
Future Directions
In the future, 6-Fluorochroman-4-amine could be further investigated for its potential therapeutic applications in the treatment of various neurological disorders. Additionally, this compound could be studied for its potential use in the treatment of cancer, inflammation, and metabolic disorders. Additionally, further research could be conducted to better understand the mechanism of action of this compound and to identify novel targets for its action. Finally, further research could be conducted to optimize the synthesis of this compound and to reduce its potential toxicity.
Safety and Hazards
properties
IUPAC Name |
6-fluoro-3,4-dihydro-2H-chromen-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8H,3-4,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVQYSVLMDHXHOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C1N)C=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00585685 | |
Record name | 6-Fluoro-3,4-dihydro-2H-1-benzopyran-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00585685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
238764-22-2 | |
Record name | 6-Fluoro-3,4-dihydro-2H-1-benzopyran-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00585685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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